Cas no 63782-89-8 ((5alpha,8alpha)-17-methyl-4,5-epoxymorphinan-3,8-diol)

• Product Name: (5alpha,8alpha)-17-methyl-4,5-epoxymorphinan-3,8-diol
• CAS No: 63782-89-8
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 1658022
• PubChem ID: 5745723
• Update Time: 2025-04-21

(5alpha,8alpha)-17-methyl-4,5-epoxymorphinan-3,8-diol Chemical and Physical Properties

Names and Identifiers

• (5alpha,8alpha)-17-methyl-4,5-epoxymorphinan-3,8-diol
• 4,5α-Epoxy-17-methylmorphinan-3,8α-diol
• 63782-89-8
• DTXSID30213222
• 4,5alpha-Epoxy-17-methylmorphinan-3,8alpha-diol
• Dihydro-gamma-isomorphine
• SCHEMBL23728267
• Morphinan-3,8-alpha-diol, 4,5-alpha-epoxy-17-methyl-
• gamma-Isomorphine, dihydro-
• DB-305269

• Inchi： 1S/C17H21NO3/c1-18-7-6-17-13-5-4-11(19)15(17)10(18)8-9-2-3-12(20)16(21-13)14(9)17/h2-3,10-11,13,15,19-20H,4-8H2,1H3/t10-,11-,13+,15-,17-/m1/s1
• InChI Key： UZBOXKCKSVVZGQ-BGXWKIPCSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@H]5[C@@H](CC[C@H]1[C@@]5(C=32)CCN4C)O)O

Computed Properties

• Exact Mass: 287.15223
• Monoisotopic Mass: 287.152144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9
• XLogP3: 1.8

Experimental Properties

• Density: 1.4
• Boiling Point: 486.7°C at 760 mmHg
• Flash Point: 248.2°C
• Refractive Index: 1.69
• PSA: 52.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans